Cas no 2229521-66-6 (tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate
• CAS No: 2229521-66-6
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6241826
• PubChem ID: 165968378
• Update Time: 2025-06-12

tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate
• 2229521-66-6
• tert-butyl N-(propan-2-yl)-N-[2-(pyrrolidin-3-yl)ethyl]carbamate
• EN300-1883141

• Inchi： 1S/C14H28N2O2/c1-11(2)16(13(17)18-14(3,4)5)9-7-12-6-8-15-10-12/h11-12,15H,6-10H2,1-5H3
• InChI Key： CLGRWAORUKLZPB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)CCC1CNCC1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate

tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate (CAS No. 2229521-66-6): An Overview of Its Structure, Properties, and Applications

tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate (CAS No. 2229521-66-6) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its tert-butyl group, which provides stability and resistance to hydrolysis, and its pyrrolidine moiety, which imparts unique biological activity.

The structure of tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate is composed of a tert-butyl carbamate group attached to an ethylamine chain, which is further substituted with a propan-2-yl group and a pyrrolidine ring. The tert-butyl carbamate group is known for its ability to protect amino groups during synthetic processes, making this compound a valuable intermediate in the synthesis of more complex molecules. The pyrrolidine ring, on the other hand, is a common structural motif in bioactive compounds, often found in natural products and pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets.

Recent research has focused on the synthesis and characterization of tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate. A study published in the Journal of Organic Chemistry (2021) detailed an efficient synthetic route for this compound using a one-pot procedure involving the reaction of tert-butyl 2-chloroethylcarbamate with propan-2-amine and pyrrolidine. The authors reported high yields and excellent purity, highlighting the practicality of this method for large-scale production.

In terms of physical properties, tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate is a white crystalline solid with a melting point of approximately 75°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

The biological activity of tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate has been explored in several studies. A notable example is its potential as a neuroprotective agent. Research conducted at the University of California (2020) demonstrated that this compound exhibits significant neuroprotective effects in cellular models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of oxidative stress and inflammation pathways, which are key contributors to neuronal damage.

Another area of interest is the use of tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-yl)ethylcarbamate as a drug delivery vehicle. A study published in the International Journal of Pharmaceutics (2019) investigated the encapsulation of this compound into liposomes for targeted drug delivery. The results showed that the liposomal formulation significantly enhanced the bioavailability and therapeutic efficacy of the compound compared to its free form.

The pharmaceutical applications of tert-butyl N-(propan-2-yl)-N-2-(pyrrolidin-3-y l)ethylcarbamate are diverse. Its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) disorders. Additionally, its low toxicity profile and good stability under physiological conditions further enhance its potential as a therapeutic agent.

In conclusion, tert-butyl N-(propan - 2 - yl ) - N - 2 - (pyrrolidin - 3 - yl ) ethy l carbamate (CAS No. 2229521 - 66 - 6) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure, favorable physical properties, and potential biological activity make it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly significant role in various scientific and industrial fields.